Cas no 66147-19-1 (5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol)

5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 3-methylphenyl group at the 5-position and a thiol group at the 2-position. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The thiol functionality enhances reactivity, enabling versatile derivatization, while the methylphenyl group contributes to lipophilicity, influencing solubility and binding interactions. Its stability under various conditions makes it suitable for applications in drug discovery, particularly as a scaffold for bioactive molecules. The compound's well-defined synthesis route ensures high purity, supporting reproducibility in experimental studies. Its structural features also suggest potential in material science, particularly in coordination chemistry and ligand design.
5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol structure
66147-19-1 structure
Product Name:5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol
CAS No:66147-19-1
MF:C9H8N2OS
MW:192.237620353699
MDL:MFCD02228636
CID:963361
PubChem ID:846582
Update Time:2025-06-07

5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol
    • 5-(3-methylphenyl)-3H-1,3,4-oxadiazole-2-thione
    • 5-m-Tolyl-[1,3,4]oxadiazole-2-thiol
    • F2146-0002
    • 5-(m-tolyl)-1,3,4-oxadiazole-2-thiol
    • Z56347395
    • BDBM152487
    • BAS 02138593
    • MFCD02228636
    • 66147-19-1
    • SCHEMBL14112948
    • BBL003739
    • 5-(3'-Methylphenyl)-1,3,4-oxadiazole-2(3H)-thione (4)
    • STL436595
    • 5-(3-methylphenyl)-1,3,4-oxadiazole-2(3H)-thione
    • AKOS000100080
    • 5-m-tolyl-1,3,4-oxadiazole-2-thiol
    • VS-01412
    • DTXSID80357180
    • CHEMBL2268490
    • AKOS005192822
    • STK499225
    • EN300-10635
    • ALBB-012665
    • 1,3,4-Oxadiazole-2-thiol, 5-(3-methylphenyl)-
    • MDL： MFCD02228636
    • Inchi： 1S/C9H8N2OS/c1-6-3-2-4-7(5-6)8-10-11-9(13)12-8/h2-5H,1H3,(H,11,13)
    • InChI Key： ZWFUVAUYXCCMQQ-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2=CC=CC(C)=C2)O1

Computed Properties

  • Exact Mass: 192.03600
  • Monoisotopic Mass: 192.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • PSA: 77.72000
  • LogP: 2.33370

5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol Security Information

  • HazardClass：IRRITANT

5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
039006-250mg
5-(3-Methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1 95+%
250mg
 ￡111.00 2022-03-01
Fluorochem
039006-500mg
5-(3-Methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1 95+%
500mg
 ￡183.00 2022-03-01
Fluorochem
039006-1g
5-(3-Methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1 95+%
1g
 ￡299.00 2022-03-01
Fluorochem
039006-2.5g
5-(3-Methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1 95+%
2.5g
 ￡598.00 2022-03-01
Alichem
A019138747-5g
5-(m-Tolyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1 95%
5g
 $858.60 2023-09-01
TRC
M357205-25mg
5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1
25mg
 $ 50.00 2022-06-03
TRC
M357205-50mg
5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1
50mg
 $ 65.00 2022-06-03
TRC
M357205-250mg
5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1
250mg
 $ 160.00 2022-06-03
Chemenu
CM523613-1g
5-(m-Tolyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1 95%
1g
 $258 2023-02-17
abcr
AB372115-500 mg
5-(3-Methylphenyl)-1,3,4-oxadiazole-2-thiol
 66147-19-1
500MG
 €254.60 2023-02-20

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